Cas no 80245-26-7 (4-Fluoro-2-methylbenzotrifluoride)

• Product Name: 4-Fluoro-2-methylbenzotrifluoride
• CAS No: 80245-26-7
• MF: C₈H₆F₄
• MW: 178.126856327057
• MDL: MFCD04972884
• CID: 60199
• PubChem ID: 11298280
• Update Time: 2024-10-27

4-Fluoro-2-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-1-(trifluoromethyl)benzene
• 4-TRIFLUOROMETHYL-3-METHYLFLUOROBENZENE
• 4-FLUORO-2-METHYL-BENZOTRIFLUORIDE
• 4-FLUORO-2-METHYL-1-TRIFLUOROMETHYL-BENZENE
• 2-METHYL-4-FLUOROBENZOTRIFLUORIDE
• PTF-F-3ME
• 4-FLUORO-2-METHYLBENZOTRIFLUOROIDE
• 4-Fluoro-2-methylbenzotrifluoride
• SCHEMBL299182
• F85903
• HEKOQCAFXDHNQT-UHFFFAOYSA-N
• MFCD04972884
• A839873
• AMY8710
• 80245-26-7
• DTXSID00461556
• AKOS005255471
• MS-20089
• FT-0641757
• 4-Fluoro-2-methyl-1-(trifluoromethyl)benzene (ACI)
• STL554656
• BBL100862
• Benzene, 4-fluoro-2-methyl-1-(trifluoromethyl)-

• MDL： MFCD04972884
• Inchi： 1S/C8H6F4/c1-5-4-6(9)2-3-7(5)8(10,11)12/h2-4H,1H3
• InChI Key： XBUKSKTZQURUDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 178.04056284g/mol
• Monoisotopic Mass: 178.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 131.2°C at 760 mmHg
• Flash Point: 20.2°C
• Refractive Index: 1.416
• LogP: 3.15290

4-Fluoro-2-methylbenzotrifluoride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes